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Compound of Interest

Compound Name: RO2959 monohydrochloride

Cat. No.: B2397487 Get Quote

Technical Support Center: RO2959
Monohydrochloride
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) to assist researchers, scientists, and drug development professionals in addressing

challenges related to the precipitation of RO2959 monohydrochloride in aqueous solutions

during experimental procedures.

Frequently Asked Questions (FAQs)
Q1: What is RO2959 monohydrochloride and what is its primary mechanism of action?

RO2959 monohydrochloride is a potent and selective inhibitor of the Calcium Release-

Activated Calcium (CRAC) channel, with an IC50 of 402 nM.[1][2][3] It functions as a powerful

blocker of store-operated calcium entry (SOCE) mediated by Orai1/Stim1 channels, with an

IC50 of 25 nM.[1][3][4][5] This inhibition of calcium influx effectively blocks T cell receptor-

triggered gene expression and T cell functional pathways, including the production of human

IL-2.[1][2][5][6]

Q2: I observed precipitation when diluting my DMSO stock of RO2959 monohydrochloride
into my aqueous buffer. Why is this happening?
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Precipitation upon dilution of a DMSO stock solution into an aqueous medium is a common

issue for many organic small molecules.[2][7] This typically occurs when the concentration of

the compound in the final aqueous solution exceeds its solubility limit in that specific buffer

system.[8] The salts and other components in the buffer can reduce the solubility of the

compound compared to pure water.[9]

Q3: What is the recommended solvent for preparing a stock solution of RO2959
monohydrochloride?

The recommended solvent for preparing a stock solution of RO2959 monohydrochloride is

high-purity, anhydrous Dimethyl Sulfoxide (DMSO).[2][10] It is advisable to use a fresh stock of

DMSO to avoid any moisture that could accelerate the degradation of the compound.[7]

Q4: How should I store the RO2959 monohydrochloride stock solution?

For long-term storage, it is recommended to store the DMSO stock solution in small, single-use

aliquots at -80°C for up to six months or at -20°C for up to one month.[1][5] This practice helps

to avoid repeated freeze-thaw cycles which can lead to compound degradation.[11][12] The

powdered form should be stored at -20°C for up to three years.[2]

Troubleshooting Guide for Precipitation
Q5: My RO2959 monohydrochloride precipitated out of solution during my experiment. What

steps can I take to prevent this?

If you are experiencing precipitation, consider the following troubleshooting steps, which are

also summarized in the workflow diagram below.

Modify Your Dilution Method: Instead of a single-step dilution, perform serial dilutions of your

concentrated DMSO stock in DMSO first to a lower concentration before the final dilution into

your aqueous buffer.[2][7] This gradual reduction in DMSO concentration can help keep the

compound in solution.

Optimize the Final Concentration: The most direct approach is to lower the final working

concentration of RO2959 monohydrochloride in your assay.[8] The compound may only be

soluble in the aqueous medium at its working concentration.[7]
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Enhance Dissolution: If precipitation occurs during the initial preparation, gentle warming

and/or sonication can be used to aid dissolution.[1]

Check Solvent Purity: Ensure you are using high-purity, anhydrous DMSO for your stock

solution, as contaminants or water can affect solubility and stability.[7]

Consider Additives (Assay Dependent): For certain in-vitro binding assays, the inclusion of a

detergent like Tween-20 may help to improve solubility.[9] However, you must first verify the

compatibility of any additives with your specific experimental setup.
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Troubleshooting workflow for RO2959 precipitation.
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Quantitative Data Summary
Table 1: Inhibitory Concentrations of RO2959

Target IC50 Value Cell Type/System

CRAC Channel 402 nM RBL-2H3 cells[13]

Orai1/Stim1 Channels (SOCE) 25 nM
CHO cells stably expressing

human Orai1 and Stim1[1][6]

Orai1 25 nM N/A[1]

Orai3 530 nM N/A[1]

SOCE in CD4+ T lymphocytes 265 nM
Activated CD4+ T

lymphocytes[1]

Table 2: Solubility of RO2959 Monohydrochloride

Solvent Concentration Remarks

DMSO 10 mg/mL (21.55 mM) Sonication is recommended.[2]

10% DMSO, 40% PEG300,

5% Tween-80, 45% Saline
2.5 mg/mL (5.39 mM)

Suspended solution; requires

ultrasonic treatment.[1]

10% DMSO, 90% (20% SBE-

β-CD in Saline)
2.5 mg/mL (5.39 mM)

Suspended solution; requires

ultrasonic treatment.[1]

Experimental Protocols
Protocol 1: Preparation of a 10 mM Stock Solution in DMSO

This protocol outlines the preparation of a 10 mM stock solution of RO2959
monohydrochloride.

Calculation: Determine the mass of RO2959 monohydrochloride (Molecular Weight:

463.93 g/mol ) required.[2]
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Mass (mg) = 10 mmol/L * 463.93 g/mol * Volume (L) * 1000

Weighing: Carefully weigh the calculated amount of the compound powder in a sterile

microcentrifuge tube.[12]

Solubilization: Add the appropriate volume of anhydrous, cell-culture grade DMSO to the

tube.[12]

Mixing: Vortex the solution until the compound is completely dissolved. If necessary, use

gentle warming or a sonicating water bath to aid dissolution.[1][11]

Storage: Aliquot the stock solution into single-use, light-protected tubes and store at -20°C

for short-term or -80°C for long-term storage.[11][12]

Protocol 2: Preparation of Working Solutions from DMSO Stock

This protocol describes the dilution of the DMSO stock solution into an aqueous buffer or cell

culture medium.

Thaw Stock Solution: Thaw an aliquot of the 10 mM RO2959 monohydrochloride stock

solution at room temperature.[11]

Intermediate Dilutions (Recommended): Perform serial dilutions of the stock solution in pure

DMSO to get closer to your final concentration.[7] For example, dilute the 10 mM stock 1:10

in DMSO to get a 1 mM solution.

Final Dilution: Add the required volume of the DMSO stock (or intermediate dilution) to your

pre-warmed aqueous experimental buffer or cell culture medium. It is crucial to mix the

solution immediately and thoroughly to prevent localized high concentrations that can lead to

precipitation.[8]

Vehicle Control: Prepare a vehicle control by adding the same final concentration of DMSO

to your buffer or medium.[11] The final DMSO concentration in the assay should typically be

kept below 0.5% to avoid solvent-induced toxicity.[8]

Signaling Pathway Diagram
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RO2959 monohydrochloride targets the CRAC channel, a key component of the store-

operated calcium entry (SOCE) pathway. This pathway is essential for T-cell activation and

subsequent immune responses.[4][13]
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Inhibition of the SOCE pathway by RO2959.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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